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Compound of Interest

Compound Name: Boc-D-phenylalanine methyl ester

Cat. No.: B1269909

An In-depth Technical Guide on Boc-D-Phe-OMe

This guide provides a comprehensive overview of the chemical structure and molecular
properties of N-tert-butoxycarbonyl-D-phenylalanine methyl ester, commonly abbreviated as
Boc-D-Phe-OMe. This compound is a frequently used building block in peptide synthesis and
drug discovery.

Chemical Identity and Structure

Boc-D-Phe-OMe is a derivative of the amino acid D-phenylalanine. The "Boc" group (tert-
butoxycarbonyl) is a protecting group attached to the amine, and the "OMe" represents a
methyl ester at the carboxyl terminus. Its systematic IUPAC name is methyl (2R)-2-[(2-
methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoate[1].

The chemical structure is depicted below, illustrating the arrangement of the Boc protecting
group, the D-phenylalanine core, and the methyl ester.

Boc-D-Phe-OMe Chemical Structure

Physicochemical Properties

A summary of the key quantitative data for Boc-D-Phe-OMe is presented in the table below for
easy reference.
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Property Value Source
Molecular Formula C15H21NO4 [1112][3]
Molecular Weight 279.33 g/mol [1112][31[4]
CAS Number 77119-87-7 [1][2]

) CC(C)(C)OC(=O)N--INVALID-
Canonical SMILES [1]
LINK--C(=0)OC

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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